Cas no 110485-60-4 (Benzenedicarboxylicacid, tetrachloro-, monoethyl ester (9CI))

• Product Name: Benzenedicarboxylicacid, tetrachloro-, monoethyl ester (9CI)
• CAS No: 110485-60-4
• MF: C₁₀H₆Cl₄O₄
• MW: 331.964239597321
• CID: 221334
• PubChem ID: 184217
• Update Time: 2025-04-19

Benzenedicarboxylicacid, tetrachloro-, monoethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenedicarboxylicacid, tetrachloro-, monoethyl ester (9CI)
• 2,3,4,5-tetrachloro-6-ethoxycarbonylbenzoic acid
• NSC8892
• 110485-60-4
• 1-Ethyl 3,4,5,6-tetrachloro-1,2-benzenedicarboxylate
• DTXSID001032082
• Benzenedicarboxylic acid, tetrachloro-, monoethyl ester
• NSC-8892
• 602-21-1
• SCHEMBL5336522
• 1, 3,4,5,6-tetrachloro-, monoethyl ester

• Inchi： 1S/C10H6Cl4O4/c1-2-18-10(17)4-3(9(15)16)5(11)7(13)8(14)6(4)12/h2H2,1H3,(H,15,16)
• InChI Key： FKNVSAZGGXCITA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C(C(=O)O)=C1C(=O)OCC)Cl)Cl)Cl

Computed Properties

• Exact Mass: 328.89435
• Monoisotopic Mass: 329.902019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 66.43